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An In-depth Examination of the Composition and Mechanism of Action of Cardiosphere-

Derived Cells

Introduction
CAP-1002, also known as deramiocel, is an allogeneic cell therapy currently under late-stage

clinical development by Capricor Therapeutics for the treatment of Duchenne muscular

dystrophy (DMD) and other conditions. The active component of CAP-1002 is cardiosphere-

derived cells (CDCs), a unique population of stromal cells cultured from donor heart tissue.[1]

[2] This technical guide provides a comprehensive overview of the molecular composition of

CAP-1002, detailing the cellular and secreted components, and elucidating the key

mechanisms of action that underpin its therapeutic potential.

Cellular Composition of CAP-1002
CAP-1002 is a heterogeneous population of cells that are characterized by a specific set of

surface markers and functional properties. While a precise quantitative breakdown of all

molecular components is proprietary, extensive research has defined the key cellular

characteristics.
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Cellular Phenotype
The identity of CDCs within CAP-1002 is established through immunophenotyping by flow

cytometry. The cells are characterized by the expression of specific surface antigens.

Marker Expression Significance

CD105 Positive

A transforming growth factor-

beta (TGF-β) co-receptor,

commonly expressed on

mesenchymal stromal cells

and endothelial cells.

CD90 (Thy-1) Variable

A glycosylphosphatidylinositol-

anchored protein involved in

cell-cell and cell-matrix

interactions.

c-kit (CD117) Low/Negative

A receptor tyrosine kinase,

historically used as a marker

for cardiac stem cells.

CD45 Negative

A pan-leukocyte marker, its

absence confirms the non-

hematopoietic origin of the

cells.

CXCL6 Positive

Identified as a specific marker

for CDCs through single-cell

RNA sequencing.

Gene Expression Profile
Quantitative real-time polymerase chain reaction (qRT-PCR) is employed to ascertain the

expression of key genes that define the CDC phenotype and function. While a comprehensive

public database of gene expression is not available, research indicates that CDCs express

genes associated with cardiac development, immunomodulation, and angiogenesis.

Secretome: The Engine of Therapeutic Action
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A primary mechanism through which CAP-1002 exerts its therapeutic effects is via the

secretion of a complex array of bioactive molecules, collectively known as the secretome. The

secretome is largely composed of proteins and extracellular vesicles, including exosomes.

Protein Secretome
The protein component of the CAP-1002 secretome includes a variety of cytokines,

chemokines, and growth factors that contribute to its immunomodulatory and pro-regenerative

functions.

Protein Category Examples Putative Function

Growth Factors

Vascular Endothelial Growth

Factor (VEGF), Hepatocyte

Growth Factor (HGF)

Promotion of angiogenesis and

tissue repair.

Cytokines

Interleukin-6 (IL-6),

Transforming Growth Factor-

beta (TGF-β)

Modulation of inflammatory

responses.

Chemokines
Monocyte Chemoattractant

Protein-1 (MCP-1/CCL2)

Recruitment of immune cells to

sites of injury.

Extracellular Vesicles (Exosomes)
Exosomes are nanoscale, lipid bilayer-enclosed vesicles that are actively secreted by CDCs.

They represent a critical component of the CAP-1002 mechanism of action, acting as

intercellular messengers by delivering a cargo of proteins, lipids, and nucleic acids to recipient

cells.

2.2.1. Exosomal Cargo: A Molecular Payload for Cellular Reprogramming

The therapeutic efficacy of CAP-1002 is significantly attributed to the molecular cargo of its

secreted exosomes.
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Molecular Cargo Key Components Therapeutic Relevance

Proteins
Cytoskeletal proteins,

enzymes, signaling proteins

Modulation of recipient cell

function.

Lipids
Cholesterol, sphingolipids,

glycerophospholipids

Structural integrity and

signaling roles.

Nucleic Acids
microRNAs (miRNAs),

messenger RNA (mRNA)

Post-transcriptional regulation

of gene expression in target

cells.

2.2.2. Key Bioactive microRNAs in CAP-1002 Exosomes

MicroRNA sequencing of CDC-derived exosomes has identified several key miRNAs that play

a crucial role in the immunomodulatory effects of CAP-1002.

microRNA Known Function in CAP-1002 Context

miR-146a

Represses NF-κB signaling in macrophages,

leading to a reduction in pro-inflammatory

cytokine production.

miR-22
Implicated in the regulation of cellular potency

and therapeutic efficacy.

Mechanism of Action: Immunomodulation and
Tissue Repair
The molecular components of CAP-1002, particularly the secreted exosomes, orchestrate a

multi-faceted therapeutic effect centered on the modulation of the immune response and the

promotion of tissue repair. A key target of CAP-1002 is the macrophage, a critical regulator of

inflammation and tissue remodeling.

Signaling Pathway: Reprogramming Macrophages to a
Pro-Resolving Phenotype
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CDC-derived exosomes induce a shift in macrophage polarization from a pro-inflammatory

(M1) to a pro-resolving and pro-angiogenic (M2-like) phenotype. This is achieved through a

defined signaling cascade.
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Caption: Signaling pathway of CAP-1002 exosome-mediated macrophage polarization.

As depicted, exosomal miR-146a inhibits the NF-κB signaling pathway in macrophages, a key

regulator of pro-inflammatory gene expression.[3] This leads to a reduction in inflammation.

Concurrently, CDC exosomes promote the expression and activity of Arginase-1.[3][4]

Arginase-1 converts arginine to ornithine, a precursor for polyamines, which are essential for

cell growth and have been shown to promote angiogenesis.[4]

Manufacturing and Quality Control
The production of CAP-1002 is a complex, multi-step process that begins with the isolation of

CDCs from donated human heart tissue. The process is governed by strict Chemistry,
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Manufacturing, and Controls (CMC) protocols to ensure the safety, purity, and potency of the

final cell therapy product.[5][6][7][8][9]

Manufacturing Workflow
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Caption: High-level overview of the CAP-1002 manufacturing process.
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Quality Control Assays
A battery of quality control tests is performed on each batch of CAP-1002 to ensure it meets

predefined specifications for identity, purity, potency, and safety.

Assay Type Method Purpose

Identity
Flow Cytometry for cell surface

markers

Confirms the correct cellular

phenotype.

Purity
Analysis for contaminating cell

types and microbial testing

Ensures the absence of

unwanted cells and infectious

agents.

Potency
In vitro bioassays (e.g.,

immunomodulatory activity)

Measures the biological activity

and therapeutic potential of the

cells.

Viability & Cell Count Automated cell counting
Determines the number of

viable cells per dose.

Sterility & Endotoxin Microbiological and LAL testing

Ensures the product is free

from bacterial and endotoxin

contamination.

Experimental Protocols
Isolation and Culture of Cardiosphere-Derived Cells
This protocol provides a general overview of the initial stages of CDC isolation and culture,

based on established methods.
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Start: Cardiac Tissue Biopsy

1. Mince tissue into small fragments

2. Enzymatic digestion (e.g., collagenase, trypsin)

3. Plate explants on fibronectin-coated dishes

4. Culture for 1-3 weeks to allow for cell outgrowth

5. Harvest cardiospheres

6. Plate cardiospheres on new dishes

7. Expand adherent CDCs

End: CDC Population for Characterization

Click to download full resolution via product page

Caption: General workflow for the isolation and culture of CDCs.
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Characterization by Flow Cytometry
This protocol outlines the general steps for analyzing the surface marker profile of CDCs.

Start: Harvested CDCs

1. Resuspend cells in staining buffer

2. Aliquot cells into tubes

3. Add fluorochrome-conjugated antibodies
(e.g., anti-CD105, anti-CD45)

4. Incubate in the dark

5. Wash cells to remove unbound antibodies

6. Acquire data on a flow cytometer

7. Analyze data to determine
percentage of positive cells

End: Cell Surface Marker Profile
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Click to download full resolution via product page

Caption: Workflow for CDC characterization by flow cytometry.

Conclusion
CAP-1002 (deramiocel) represents a promising cell-based therapeutic with a complex and

multifaceted molecular composition. Its efficacy is derived not only from the unique properties

of the cardiosphere-derived cells themselves but also, and perhaps more importantly, from their

secreted exosomes. These exosomes act as potent mediators of intercellular communication,

delivering a cargo of bioactive molecules that can reprogram the immune response and

promote a more favorable environment for tissue repair. While much of the detailed quantitative

and manufacturing information remains proprietary, the data presented in this guide provides a

solid foundation for understanding the core molecular principles underlying the therapeutic

potential of CAP-1002. Further research into the specific roles of individual exosomal

components will undoubtedly continue to refine our understanding of this innovative cell

therapy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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